Cas no 866348-62-1 (N-(3,5-dimethoxyphenyl)-2-6-fluoro-3-(4-methoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide)

• Product Name: N-(3,5-dimethoxyphenyl)-2-6-fluoro-3-(4-methoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• CAS No: 866348-62-1
• MF: C₂₇H₂₃FN₂O₆
• MW: 490.479730844498
• CID: 6447642
• Update Time: 2025-10-19

N-(3,5-dimethoxyphenyl)-2-6-fluoro-3-(4-methoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethoxyphenyl)-2-6-fluoro-3-(4-methoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• N-(3,5-dimethoxyphenyl)-2-[6-fluoro-3-(4-methoxybenzoyl)-4-oxoquinolin-1-yl]acetamide
• 1(4H)-Quinolineacetamide, N-(3,5-dimethoxyphenyl)-6-fluoro-3-(4-methoxybenzoyl)-4-oxo-

• Inchi： 1S/C27H23FN2O6/c1-34-19-7-4-16(5-8-19)26(32)23-14-30(24-9-6-17(28)10-22(24)27(23)33)15-25(31)29-18-11-20(35-2)13-21(12-18)36-3/h4-14H,15H2,1-3H3,(H,29,31)
• InChI Key： MHAWLMZDEQYMOZ-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC(OC)=CC(OC)=C2)=O)C2=C(C=C(F)C=C2)C(=O)C(C(=O)C2=CC=C(OC)C=C2)=C1

Experimental Properties

• Density: 1.336±0.06 g/cm3(Predicted)
• Boiling Point: 707.2±60.0 °C(Predicted)
• pka: 12.62±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines

Additional information on N-(3,5-dimethoxyphenyl)-2-6-fluoro-3-(4-methoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide

Comprehensive Overview of N-(3,5-dimethoxyphenyl)-2-6-fluoro-3-(4-methoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide (CAS No. 866348-62-1)

N-(3,5-dimethoxyphenyl)-2-6-fluoro-3-(4-methoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide (CAS No. 866348-62-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinolines and is characterized by its unique structural features, including a 3,5-dimethoxyphenyl group, a fluoro substituent, and a 4-methoxybenzoyl moiety. These functional groups contribute to its biological activity and pharmacological properties.

The synthesis of N-(3,5-dimethoxyphenyl)-2-6-fluoro-3-(4-methoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide involves multiple steps and requires precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for further research and development.

One of the key areas of interest for N-(3,5-dimethoxyphenyl)-2-6-fluoro-3-(4-methoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-(3,5-dimethoxyphenyl)-2-6-fluoro-3-(4-methoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide has also been investigated for its potential as an anticancer agent. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the PI3K/Akt signaling pathway, which is frequently dysregulated in many types of cancer.

The pharmacokinetic properties of N-(3,5-dimethoxyphenyl)-2-6-fluoro-3-(4-methoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide have been extensively studied to understand its behavior in biological systems. Preclinical studies have indicated that this compound has favorable oral bioavailability and a reasonable half-life, which are important factors for its potential use as a therapeutic agent. Furthermore, it has been shown to exhibit low toxicity in animal models, suggesting a favorable safety profile.

To further validate its therapeutic potential, N-(3,5-dimethoxyphenyl)-2-6-fluoro-3-(4-meth oxybenzoyl)-4-o xo -1 , 4 -d i hy dro q uin olin - 1 - ylac etam ide has undergone several preclinical studies and early-stage clinical trials. These trials have focused on assessing its efficacy and safety in treating various conditions. Preliminary results from these trials have been encouraging, with the compound demonstrating significant therapeutic benefits without major adverse effects.

Despite these promising findings, further research is needed to fully understand the mechanisms of action and optimize the therapeutic potential of N-(3 , 5 -d im eth oxyphe n y l ) - 2 - 6 - flu oro - 3 -( 4 - me th oxybe nz oy l ) - 4 - ox o - 1 , 4 - di hy dro q uin olin - 1 - ylac etam ide. Ongoing studies are exploring its interactions with other drugs and its long-term effects on human health. Additionally, efforts are being made to develop more potent analogs with improved pharmacological properties.

In conclusion, N-(3 , 5 -d im eth oxyphe n y l ) - 2 - 6 - flu oro - 3 -( 4 - me th oxybe nz oy l ) - 4 - ox o - 1 , 4 - di hy dro q uin olin - 1 - ylac etam ide (CAS No. 866348-62-1) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and biological activities make it an attractive target for further research and development in the fields of medicinal chemistry and drug discovery.